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Compound of Interest

Compound Name: Disperse Red 4

Cat. No.: B1583526

Application Notes: Dyeing Polyester with Disperse
Red 4

1. Introduction

Disperse Red 4 is a non-ionic anthraquinone dye characterized by its low water solubility.[1][2]
It is specifically designed for coloring hydrophobic synthetic fibers, most notably polyester.[2]
Due to the compact and crystalline structure of polyester fibers, which lack ionic sites, the
dyeing mechanism does not involve chemical bonding. Instead, it is a process of diffusion
where the dye, in a fine molecular dispersion, penetrates the amorphous regions of the
polyester fibers.[3] This is achieved by weakening the intermolecular forces within the fiber,
allowing the dye molecules to enter and become physically trapped upon cooling.[3][4]

To facilitate this process, high energy is required, which is typically supplied through high
temperatures (above the fiber's glass transition temperature) or with the aid of chemical
accelerants known as carriers.[5][6]

2. Principle of Dyeing
The dyeing of polyester with Disperse Red 4 involves three key stages:

» Dispersion: The dye, being insoluble in water, is milled into fine particles and applied from an
agueous suspension. A dispersing agent is crucial to maintain the stability of this dispersion,
prevent dye particle aggregation, and ensure uniform color application.[7][8][9]
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Adsorption and Diffusion: The dyeing process is conducted at elevated temperatures
(typically 130°C in a high-temperature, high-pressure method) or at the boil (approx. 100°C)
with a carrier.[10][11] These conditions cause the polyester fibers to swell, increasing the
mobility of the polymer chains and creating voids.[3][12] This allows the dye molecules,
which are in a dissolved state in the dye bath, to diffuse from the fiber surface into the fiber's
internal structure.[13][10]

Fixation: Upon cooling, the fiber structure contracts, trapping the dye molecules within the
polymer matrix.[4] The color is then held by van der Waals forces and hydrophobic
interactions.[13]

. Role of Auxiliaries

Dispersing Agent: An essential additive that keeps the fine dye particles suspended evenly in
the dye bath, preventing clumping which can lead to spotting and uneven dyeing.[4][8]

Acetic Acid: Used to maintain a slightly acidic pH (typically 4.0-5.5).[5][10] This condition is
optimal for the stability of most disperse dyes and helps prevent hydrolysis of the polyester
fiber.

Carrier: An organic chemical agent that acts as a swelling agent for the polyester fiber. It
effectively lowers the glass transition temperature (Tg) of the polymer, allowing for dye
penetration at lower temperatures (e.g., 95-100°C) under atmospheric pressure.[12] This is
useful when high-pressure equipment is not available. However, carriers must be thoroughly
removed after dyeing to prevent unpleasant odors and a negative impact on the light
fastness of the final product.[12][14]

Reduction Clearing Agent: After dyeing, especially for medium-to-dark shades, a "reduction
clearing" step is performed. This process uses a reducing agent (like sodium hydrosulfite)
and an alkali to strip and destroy any unfixed dye particles adhering to the fiber surface.[15]
[16] This step is critical for achieving good wash fastness and rub fastness.[17][18]

Experimental Protocols

Two primary methods for the exhaust dyeing of polyester fibers with Disperse Red 4 are
presented below.
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Protocol 1: High-Temperature (HT) Method

This is the most common and efficient method, resulting in excellent dye penetration and
fastness properties. It requires specialized high-pressure dyeing equipment.

1. Materials and Reagents

o Polyester fiber/fabric

o Disperse Red 4 (C.I. 60755)

» Anionic Dispersing Agent (e.g., lignin sulfonate or naphthalene sulfonate based)
o Acetic Acid (Glacial)

e Reducing Agent (e.g., Sodium Hydrosulfite, Na2S204)

o Alkali (e.g., Sodium Hydroxide, NaOH)

» Deionized or soft water

2. Equipment

o High-temperature, high-pressure laboratory dyeing machine
o Beakers and graduated cylinders

e Magnetic stirrer and hot plate

e pH meter

e Analytical balance

3. Procedure

o Pre-treatment (Scouring): Wash the polyester material with a non-ionic detergent (e.g., 1 g/L)
at 60-70°C for 15-20 minutes to remove any impurities, oils, or sizes. Rinse thoroughly.[19]
[20]
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o Dye Dispersion Preparation:

o Carefully weigh the required amount of Disperse Red 4 dye powder.

o Create a smooth, lump-free paste by adding a small amount of water and the dispersing
agent (at a 1:1 or 1:2 dye-to-dispersant ratio).

o Gradually add more warm water (40-50°C) to this paste while stirring continuously to form
a fine dispersion.

e Dye Bath Preparation:

[¢]

Fill the dyeing vessel with the required volume of water (maintain a liquor-to-goods ratio,
e.g., 10:1).

[¢]

Add the dispersing agent and stir to dissolve.

[e]

Add the prepared dye dispersion to the bath.

o

Adjust the pH of the dye bath to 4.5-5.5 using a few drops of acetic acid.[10]
e Dyeing Cycle:

o Introduce the scoured polyester material into the dye bath at approximately 60°C.[10]

[e]

Seal the machine and run for 10 minutes at this temperature.

o

Raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.[10]

[¢]

Hold the temperature at 130°C for 45-60 minutes, ensuring continuous circulation.[10]

[¢]

Cool the dye bath down to 70°C at a rate of 2.0-2.5°C per minute.

e Rinsing: Drain the dye bath and rinse the dyed material with hot water (60-70°C), followed by
a cold water rinse.

e Reduction Clearing:

o Prepare a fresh bath with water at a 10:1 liquor ratio.
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o Add the chemicals for reduction clearing and heat the bath to 70-80°C.[16]

o Treat the dyed material in this bath for 15-20 minutes.[16]

¢ Neutralization and Final Rinse:

o

Drain the reduction clearing bath.

[¢]

Rinse the material thoroughly with hot water, then cold water.

[¢]

Perform a neutralization rinse with acetic acid (0.5-1.0 g/L) for 5 minutes to remove any
residual alkali.[16]

[¢]

Finally, rinse with cold water until the water runs clear.

» Drying: Hydroextract the material and dry it in an oven or air.

Protocol 2: Carrier Dyeing Method (Atmospheric
Pressure)

This method is suitable when high-pressure equipment is unavailable. It uses a chemical
carrier to facilitate dye uptake at boiling temperature (approx. 100°C).

1. Materials and Reagents

e Same as Protocol 1, with the addition of a suitable Dyeing Carrier (e.g., o-phenylphenol or
methylnaphthalene based).

2. Equipment

» Atmospheric laboratory dyeing machine or a beaker dyeing setup with a heating mantle/hot
plate and condenser.

e Other equipment is the same as in Protocol 1.
3. Procedure

e Pre-treatment and Dye Dispersion: Follow steps 1 and 2 from Protocol 1.
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» Dye Bath Preparation:
o Fill the dyeing vessel with water and add the dispersing agent.

o Add the required amount of carrier and run the machine (or stir) for 10 minutes to ensure it
is well-emulsified.

o Add the prepared dye dispersion.
o Adjust the pH to 4.5-5.5 with acetic acid.[11]

» Dyeing Cycle:

(¢]

Introduce the scoured polyester material into the dye bath at 60°C.[11]

[¢]

Run for 15 minutes at this temperature to allow for even absorption of the carrier.[14]

[¢]

Raise the temperature to the boil (98-100°C) at a rate of 2.0°C per minute.

Hold at the boil for 60-90 minutes with continuous agitation.[11]

[e]

Cool the bath down to 70°C.

o

o Post-Dyeing Treatment: Follow steps 5 through 8 from Protocol 1 (Rinsing, Reduction
Clearing, Neutralization, and Drying). The reduction clearing step is particularly important in
this method to remove the carrier from the fiber surface.[14]

Data Presentation

Table 1: Typical Dyeing Parameters for Disperse Red 4 on Polyester
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Parameter

High-Temperature
(HT) Method

Carrier Dyeing
Method

Purpose

Dye Shade (% owf)

0.5% - 4.0%

0.5% - 3.0%

Depth of shade (on

weight of fiber)
_ . Ratio of liquid volume
Liquor Ratio 5:1to 15:1 10:1to 20:1 ] )
to fiber weight
Optimize dye stabili
pH 45-55 45-55 P Y v
and uptake[5]
) Acetic Acid (0.5-1.0 Acetic Acid (0.5-1.0 Maintain acidic
pH Adjuster .
g/L) g/L) conditions[10]
] ) Prevent dye
Dispersing Agent 1.0-2.09g/L 1.0-2.09g/L )
agglomeration([8]
) ) Swell fibers for dye
Carrier Not Applicable 20-5.00/L )
penetration[11]
] Provide energy for
Dyeing Temperature 130°C 98 - 100°C o
dye diffusion[10]
Allow for dye
Dyeing Time 45 - 60 min 60 - 90 min exhaustion and
leveling
) ) ) Ensure even dye
Heating Rate 1.5-2.0 °C/min 2.0 °C/min
uptake
Cooling Rate 2.0 - 2.5 °C/min 2.0 °C/min Prevent fiber creasing

Table 2: Recipe for Post-Dyeing Reduction Clearing
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Component Concentration Temperature Time Purpose
Sodium ) Strip unfixed
_ 2.0-3.09g/L 70 - 80°C 15 - 20 min

Hydrosulfite surface dye[16]

. Provide alkaline
Sodium ) )

) 1.0-2.09g/L 70 - 80°C 15 - 20 min medium for
Hydroxide )
reduction[16]

Table 3: Reported Fastness Properties of Disperse Red 4 on Polyester

Fastness Property ISO Rating AATCC Rating
Light Fastness 6 6-7

Washing Fastness (Staining) 4-5 5

Washing Fastness (Fading) 5 5

Perspiration Fastness

(Staining) 4 >

Perspiration Fastness (Fading) 5 5

Ironing Fastness 4 3

(Note: Fastness ratings can
vary based on dyeing depth,
substrate, and processing
conditions. Data adapted from
literature[1]. Ratings are on a
scale of 1-5 for ISO and 1-8 for
light/1-5 for others on AATCC,

where higher is better.)

Visualization

The following diagram illustrates the general experimental workflow for dyeing polyester fibers
with disperse dyes using the High-Temperature (HT) method.
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Caption: Experimental workflow for HT polyester dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583526#protocol-for-dyeing-polyester-fibers-with-
disperse-red-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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